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Compound of Interest

Compound Name: 2-Phenoxyaniline

Cat. No.: B124666 Get Quote

CAS Number: 2688-84-8

Synonyms: 2-Aminophenyl phenyl ether, o-Aminodiphenyl ether

This technical guide provides an in-depth overview of 2-phenoxyaniline, a versatile chemical

intermediate with significant applications in the pharmaceutical and dye industries. This

document is intended for researchers, scientists, and drug development professionals, offering

detailed information on its properties, synthesis, applications, and relevant biological pathways.

Core Properties of 2-Phenoxyaniline
2-Phenoxyaniline is an aromatic amine and ether with a well-defined set of physicochemical

properties crucial for its application in chemical synthesis. A summary of its key quantitative

data is presented below.
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Property Value

Molecular Formula C₁₂H₁₁NO

Molecular Weight 185.22 g/mol [1]

Appearance
White to light yellow or brown crystalline powder

or solid[2][3]

Melting Point 47-50 °C[2]

Boiling Point 170 °C at 18 mmHg

Flash Point 113 °C (closed cup)[1]

Solubility
Slightly soluble in chloroform and methanol;

limited solubility in water.

EC Number 220-254-8[1]

MDL Number MFCD00035765[1]

Synthesis of 2-Phenoxyaniline
The synthesis of 2-phenoxyaniline can be achieved through several methods, with the

Ullmann condensation being a classical and widely cited approach. This reaction involves the

copper-catalyzed coupling of an aryl halide with an alcohol or phenol.

Experimental Protocol: Ullmann Condensation for 2-
Phenoxyaniline Synthesis
This protocol describes a general procedure for the synthesis of 2-phenoxyaniline from

iodobenzene and 2-aminophenol.

Materials:

Iodobenzene

2-Aminophenol

Copper(I) iodide (CuI)
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1-(α-aminobenzyl)-2-naphthol (as a ligand)

Potassium carbonate (K₂CO₃)

Dimethyl sulfoxide (DMSO)

Ethyl acetate (EtOAc)

Anhydrous magnesium sulfate (MgSO₄)

Petroleum ether

Procedure:[4]

In a reaction vessel, combine iodobenzene (1.0 mmol), 2-aminophenol (1.0 mmol), CuI (0.1

mmol), 1-(α-aminobenzyl)-2-naphthol (0.2 mmol), and K₂CO₃ (2.0 equiv.).

Add 3 mL of DMSO to the mixture.

Heat the reaction mixture to 120 °C and maintain for 24 hours under an air atmosphere. The

progress of the reaction can be monitored by gas chromatography (GC).

Upon completion, cool the reaction mixture to room temperature and remove the catalyst by

filtration.

Extract the product from the filtrate using ethyl acetate.

Combine the organic layers and dry over anhydrous MgSO₄ for 12 hours.

Remove the solvent by concentration under reduced pressure.

Purify the resulting crude product by silica gel column chromatography using a mixture of

petroleum ether and ethyl acetate (10:1, v/v) as the eluent to obtain 2-phenoxyaniline.
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Ullmann Condensation Workflow for 2-Phenoxyaniline Synthesis
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Caption: Workflow for the Ullmann condensation synthesis of 2-phenoxyaniline.
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Applications in Drug Development
2-Phenoxyaniline serves as a crucial building block for the synthesis of various

pharmaceutical compounds, most notably in the development of anti-inflammatory drugs and

inhibitors of key signaling pathways.

Intermediate in the Synthesis of Nimesulide
2-Phenoxyaniline is a key intermediate in the synthesis of the non-steroidal anti-inflammatory

drug (NSAID) Nimesulide.[5] Nimesulide preferentially inhibits cyclooxygenase-2 (COX-2), an

enzyme involved in inflammation and pain. The synthesis involves the conversion of 2-
phenoxyaniline to 2-phenoxymethanesulfonanilide, followed by nitration to yield nimesulide.[6]

[7]

Scaffold for Signaling Pathway Inhibitors
The phenoxyaniline scaffold is present in a variety of compounds investigated for their

inhibitory effects on critical cellular signaling pathways implicated in diseases such as cancer

and cardiovascular disorders.

Inhibition of the Na+/Ca2+ Exchanger:

Derivatives of 2-phenoxyaniline have been developed as inhibitors of the Na+/Ca2+

exchange system.[5][8] This transporter plays a vital role in maintaining calcium homeostasis in

cells, and its dysregulation is associated with ischemic conditions in the heart, brain, and

kidneys.[5] By inhibiting this exchanger, these compounds can protect cells from calcium

overload-induced injury.
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Inhibition of Na+/Ca2+ Exchanger by 2-Phenoxyaniline Derivatives
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Caption: Mechanism of Na+/Ca2+ exchanger inhibition by 2-phenoxyaniline derivatives.

MEK Inhibition:

Certain derivatives of phenoxyaniline have been identified as potent inhibitors of MEK

(Mitogen-activated protein kinase kinase), a key component of the MAPK/ERK signaling

pathway.[3][9] This pathway is crucial for cell proliferation and survival, and its overactivation is

a common feature in many cancers.[10] By inhibiting MEK, these compounds can block

downstream signaling to ERK, thereby suppressing tumor growth.
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MEK Inhibition by Phenoxyaniline Derivatives in the MAPK/ERK Pathway
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Caption: Inhibition of the MAPK/ERK signaling pathway by phenoxyaniline derivatives.
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Safety and Handling
2-Phenoxyaniline is classified as harmful if swallowed, in contact with skin, or if inhaled. It can

cause skin and serious eye irritation, and may cause respiratory irritation.

Precautionary Measures:

Handling: Use only in a well-ventilated area. Avoid breathing dust, fume, gas, mist, vapors, or

spray. Wash face, hands, and any exposed skin thoroughly after handling. Do not eat, drink,

or smoke when using this product.

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection. A dust mask (type N95 or equivalent) is recommended.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.

In case of exposure:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

Skin: Wash with plenty of soap and water.

Inhalation: Remove person to fresh air and keep comfortable for breathing.

Ingestion: Call a poison center or doctor/physician if you feel unwell. Rinse mouth.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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